7-cyclohexyl-1,3-dimethyl-5-((pyridin-3-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-cyclohexyl-1,3-dimethyl-5-(pyridin-3-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H23N5O2S/c1-24-17-15(19(26)25(2)20(24)27)18(28-12-13-7-6-10-21-11-13)23-16(22-17)14-8-4-3-5-9-14/h6-7,10-11,14H,3-5,8-9,12H2,1-2H3
• InChI Key: LYJXADCXWAYGOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CCCCC3)SCC4=CN=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol
• CAS No.: 872627-43-5

Description

7-cyclohexyl-1,3-dimethyl-5-((pyridin-3-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H23N5O2S and its molecular weight is 397.5. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis : A three-component condensation process involving 5-acetyl-4-aminopyrimidine derivatives, dimedone, and triethyl orthoacetate produces derivatives of 7-(1,3-dioxocyclohex-2-ylidene)-7,8-dihydropyrido[2,3-d]pyrimidine, containing the enamino ketone fragment. These compounds can form boron chelates under specific conditions (Komkov et al., 2006).

• Synthesis of Novel Multicomponent Pyridine-Pyrimidines : A novel synthesis method for 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones was developed, using a three-component reaction involving aryl aldehydes, 1,3-dimethyl-6-aminouracil, and carbonitriles. This process utilizes triazine diphosphonium hydrogen sulfate ionic liquid on nanosilica as a catalyst, offering advantages like easy recovery, reusability, and high efficiency (Rahmani et al., 2018).

• Antioxidant Activity of Pyrimidine Derivatives : New 7-thio derivatives of 6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione were synthesized and tested for their antioxidant activity. The antiradical activity was found to significantly depend on the structure of the substituent in the thioether fragment of the molecule (Kononevich et al., 2014).

• Antitumor Activity of Pyrimidine Complexes : A study explored the antitumor activity of 6-(cyclohexylamino)-1,3-dimethyl-5(2-pyridyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione and its metal complexes (Ti(IV), Zn(II), Fe(III), and Pd(II)) on K562 and Jurkat cell lines. The results demonstrated significant antitumor activity, suggesting potential applications in cancer therapy (Shabani et al., 2009).